Cas no 77377-52-7 (N-(t-Butyldimethylsilyl)-N-methyltrifluoroacetamide)

• Product Name: N-(t-Butyldimethylsilyl)-N-methyltrifluoroacetamide
• CAS No: 77377-52-7
• MF: C₉H₁₈F₃NOSi
• MW: 241.326034069061
• MDL: MFCD00009671
• CID: 59891
• PubChem ID: 87564091
• Update Time: 2025-04-18

N-(t-Butyldimethylsilyl)-N-methyltrifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyldimethylsilyl)-N-methyltrifluoroacetamide
• N-methyl-N-(t-butyldimethylsilyl)trifluoroacetamide
• N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide
• N-(t-BUTYLDIMETHYLSILYL)-N-METHYLTRIFLUOROACETAMIDE
• N-(t-Butyldimethylsilyl)-N-methyltrifluoro-acetamide
• N-(TERT-BUTYLDIMETHYLSILYL)-N-METHYLTRI-FLUOROACETAMIDE, DERIVATIZATION GRADE
• N-[tert-butyl(dimethyl)silyl]-2,2,2-trifluoro-N-methylacetamide
• MTBSTFA
• N-(tert-Butyldimethylsilyl)-N-methyl-trifluoroacetamide
• MTBSTFA+TBDMSCl, 99:1
• N-Methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide
• MTBSTFA + 1% TBDMSCl
• Acetamide, N-[(1,1-dimethylethyl)dimethylsilyl]-2,2,2-trifluoro-N-methyl-
• n-(t-butyldimethylsilyl)-n-methyl trifluoroacetamide
• n-(t-butyldimethyl
• NS00124766
• SY049326
• N-(Tert-Butyldmethylslyl)-n-methyltrfluoroacetamde
• N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-Butyldimethylchlorosilane
• N-[(tert-Butyl)dimethylsilyl]-N-methyltrifluoroacetamide
• A839071
• AMY31952
• N-Tert-Butyldimethylsilyl-N-Methyltrifluoroacetamide, 97%
• FT-0629327
• Acetamide, N-((1,1-dimethylethyl)dimethylsilyl)-2,2,2-trifluoro-N-methyl-
• J-523187
• N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide, >=97.0% (GC)
• SCHEMBL243947
• CN(C(C(F)(F)F)=O)[Si](C)(C)C(C)(C)C
• Q27158309
• N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide, >97%
• MTBSTFA (with 1% t-BDMCS)
• MFCD00009671
• n-(tert-butyldimethylsilyl)-n-methyl trifluoroacetamide
• N-Methyl-(tert-Butydimethylsilyl)-trifluoroacetamide
• MTBSTFA (with 1% t-BDMCS), (with 1% t-BDMCS), ampule of 5 x 1 mL, analytical standard
• N-Methyl-N-(tert-butyldimethylsilyl)-1,1,1-trifluoroacetamide
• DTXSID50998589
• AS-30113
• 77377-52-7
• n-methyl-n-(tert-butyldimethylsilyl)-trifluoroacetamide
• N-Methyl-N-(tert-butyldimethylsilyl)trifluoro-acetamide
• N-(tert-butyldimethylsilyl)-2,2,2-trifluoro-N-methylacetamide
• N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-Butyldimethylchlorosilane, >=95%
• N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide with 1% tert-Butyldimethylchlorosilane, for GC derivatization, >=95.0% (GC)
• AKOS005762914
• B1150
• n-methyl-n-t-butyldimethylsilyltrifluoroacetamide
• CHEBI:85060
• N-(tert-Butyldimethylsilyl)-N-methyltrifluoroacetamide (Technical Grade)
• DB-030083
• MTBSTFA; N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide
• tert-butyldimethylsilyl-n-methyltrifluoroacetamide
• N-(t-Butyldimethylsilyl)-N-methyltrifluoroacetamide

• MDL： MFCD00009671
• Inchi： 1S/C9H18F3NOSi/c1-8(2,3)15(5,6)13(4)7(14)9(10,11)12/h1-6H3
• InChI Key： QRKUHYFDBWGLHJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N(C(C(F)(F)F)=O)C
• BRN： 3606546

Computed Properties

• Exact Mass: 241.11100
• Monoisotopic Mass: 241.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Liquid
• Density: 1.036 g/mL at 25 °C(lit.)
• Boiling Point: 170°C(lit.)
• Flash Point: Fahrenheit: 113 ° f
  Celsius: 45 ° c
  
• Refractive Index: n20/D 1.402(lit.)
• Water Partition Coefficient: decomposition
• PSA: 20.31000
• LogP: 3.01230
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

N-(t-Butyldimethylsilyl)-N-methyltrifluoroacetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S16
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：No
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents